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Compound of Interest

Compound Name: Isobyakangelicol

Cat. No.: B600209

Isobyakangelicol, a furanocoumarin of significant interest to the scientific community, was first
isolated and identified in 1971 from the roots of Angelica dahurica. This guide provides an in-
depth overview of its discovery, the history of its isolation, and the methodologies involved,
tailored for researchers, scientists, and drug development professionals.

Discovery and Initial Isolation

The seminal work on the discovery of isobyakangelicol was published in 1971 by two
independent research groups. Perel'son et al. reported its isolation from Angelica dahurica in
the journal Khimiya Prirodnykh Soedinenii (Chemistry of Natural Compounds).[1] Shortly
thereafter, Saiki et al. also described the isolation of the compound, which they initially named
neobyakangelicol or anhydrobyakangelicin, from the same plant species in Yakugaku Zasshi
(Journal of the Pharmaceutical Society of Japan).[1] These initial studies laid the foundation for
all subsequent research on this furanocoumarin.

The natural sources of isobyakangelicol are primarily plants from the Angelica genus, with
Angelica dahurica being the most prominent.[1] It has also been identified in other species,

including Murraya koenigii.

Physicochemical Properties

Quantitative data on the physicochemical properties of isobyakangelicol is crucial for its
application in research and drug development. The following table summarizes key reported
values.
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Property Value Reference
Molecular Formula C17H1606

Molecular Weight 316.31 g/mol

Melting Point 108-109 °C [1]
Appearance Crystalline solid

Experimental Protocols for Isolation

The isolation of isobyakangelicol from its natural sources typically involves solvent extraction
followed by chromatographic separation. While the original 1971 papers provide the
foundational methods, modern protocols have been refined for improved yield and purity. Below
is a generalized experimental workflow based on common phytochemical isolation techniques

for furanocoumarins.

Experimental Workflow for Isobyakangelicol Isolation

Click to download full resolution via product page
Caption: A generalized workflow for the isolation of isobyakangelicol.

Detailed Methodology:

o Plant Material Preparation: The roots of Angelica dahurica are collected, dried, and ground

into a fine powder to increase the surface area for extraction.

o Extraction: The powdered plant material is subjected to exhaustive extraction, typically using
a Soxhlet apparatus with a solvent such as ethanol or methanol. This process is carried out
for several hours to ensure complete extraction of the desired compounds.
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» Concentration: The resulting extract is filtered to remove solid plant material, and the solvent
is removed under reduced pressure using a rotary evaporator to yield a concentrated crude
extract.

o Chromatographic Separation: The crude extract is then subjected to column chromatography
over silica gel. A gradient elution system, commonly a mixture of hexane and ethyl acetate
with increasing polarity, is used to separate the different components of the extract.

o Fraction Collection and Analysis: Fractions are collected sequentially and analyzed by thin-
layer chromatography (TLC) to identify those containing isobyakangelicol.

 Purification: The fractions rich in isobyakangelicol are combined and further purified. This
can be achieved through recrystallization from a suitable solvent or by using preparative
high-performance liquid chromatography (HPLC) to obtain the pure compound.

» Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H
and 3C NMR) and Mass Spectrometry (MS).

Biological Activities and Signaling Pathways

Isobyakangelicol has been investigated for a range of biological activities, with a particular
focus on its anti-inflammatory and anti-cancer properties.

Anti-inflammatory Effects and Signaling Pathways

Research suggests that isobyakangelicol may exert its anti-inflammatory effects through the
modulation of key signaling pathways. While direct and conclusive evidence specifically for
isobyakangelicol is still emerging, studies on related furanocoumarins and extracts from
Angelica species point towards the involvement of the NF-kB (Nuclear Factor kappa-light-
chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) signaling
pathways. These pathways are central regulators of the inflammatory response.

Potential Anti-inflammatory Mechanism of
Isobyakangelicol
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Caption: A proposed mechanism for the anti-inflammatory action of isobyakangelicol.

This guide provides a comprehensive technical overview of the discovery and isolation of
isobyakangelicol. Further research is warranted to fully elucidate its mechanisms of action
and to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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